![molecular formula C10H12N2 B1584598 1-Ethyl-2-methylbenzimidazole CAS No. 5805-76-5](/img/structure/B1584598.png)
1-Ethyl-2-methylbenzimidazole
Overview
Description
1-Ethyl-2-methylbenzimidazole is a chemical compound with the molecular formula C10H12N2. It has a molar mass of 160.22 and a density of 1.0730 .
Synthesis Analysis
The synthesis of benzimidazoles involves 1,2-aromatic diamines and alkyl or aryl carboxylic acids reacting in electrostatically charged microdroplets generated using a nano-electrospray (nESI) ion source . The reactions are accelerated by orders of magnitude in comparison to the bulk . No other acid, base, or catalyst is used . The synthetic procedure involves an acid-catalyzed reaction mechanism based on the identification of intermediate arylamides .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring fused with a five-membered imidazole ring . The molecular weight is 160.22 .
Chemical Reactions Analysis
The chemical reactions of benzimidazoles involve nucleophilic addition to protonated carboxylic acids . The reactions are accelerated in comparison to the bulk, and no other acid, base, or catalyst is used . The reaction products are analyzed online by mass spectrometry .
Physical And Chemical Properties Analysis
This compound has a melting point of 51°C, a boiling point of 276.13°C (rough estimate), a flashing point of 135.7°C, and a vapor pressure of 0.00196mmHg at 25°C . The refractive index is estimated to be 1.6392 .
Scientific Research Applications
Inhibition of Heme Synthesis
1-Ethyl-2-methylbenzimidazole's derivatives, like 2-Ethyl-5-methylbenzimidazole, have been found to inhibit the synthesis of heme in chicken erythrocytes incubated in vitro, indicating their potential in studies related to nucleic acid biosynthesis and viral multiplication processes (Abbott & Dodson, 1954).
Antimicrobial Applications
Several derivatives of this compound have shown considerable antimicrobial activity. For instance, compounds incorporating 2-methylbenzimidazole have exhibited significant activity against gram-positive and negative bacteria, and yeast (Fahmy, El-masry, & Ali Abdelwahed, 2001).
Synthesis of Spiropolyheterocyclic Derivatives
This compound derivatives have been used as key intermediates in the synthesis of fused spiropolyheterocyclic derivatives, which have applications in pharmaceutical and chemical research (El-zohry, Mohamed, & Hussein, 2009).
Corrosion Inhibition
Derivatives of this compound, like 2-methylbenzimidazole, have been studied for their potential as corrosion inhibitors. Their electronic properties such as energy gap and dipole moment make them suitable for protecting metals against corrosion (Obot & Obi-Egbedi, 2010).
Synthesis of Diverse Chemical Structures
This compound has been used in the synthesis of various chemical structures, demonstrating its versatility in creating compounds with potential applications in medicinal chemistry and materials science. These include diverse benzimidazole derivatives with antimicrobial properties (Shinde & Raskar, 2019).
Ferroelectric and Antiferroelectric Properties
Derivatives like 2-methylbenzimidazole, closely related to this compound, exhibit ferroelectric and antiferroelectric properties. This makes them interesting for research in electronic and ferroelectric devices (Horiuchi et al., 2012).
Synthesis and Antiprotozoal Activity
This compound and its derivatives have been synthesized for antiprotozoal activity studies, demonstrating their importance in developing new treatments for protozoal infections (Valdez-Padilla et al., 2009).
Photocatalytic Applications
The compound has been used in photocatalytic applications, illustrating its potential in the field of material science and sustainable chemistry (Annadhasan, Selvam, & Swaminathan, 2012).
Mechanism of Action
Target of Action
1-Ethyl-2-methylbenzimidazole, a derivative of the benzimidazole class of compounds, is known to have diverse pharmacological activities Benzimidazole derivatives, such as mebendazole, are known to target helminth infections .
Mode of Action
Benzimidazole derivatives like mebendazole work by inhibiting the polymerization of microtubules, which results in degenerative alterations in the tegument and intestinal cells of the worm
Biochemical Pathways
Benzimidazole derivatives are known to interfere with carbohydrate metabolism . They control the flux of metabolites through metabolic pathways to ensure that the output of the pathways meets biological demand
Pharmacokinetics
Benzimidazole compounds are known for their increased stability, bioavailability, and significant biological activity
Result of Action
Benzimidazole derivatives are known to cause degenerative alterations in the tegument and intestinal cells of the worm by binding to the colchicine-sensitive site of tubulin, thus inhibiting its polymerization or assembly into microtubules
Action Environment
Benzimidazole derivatives are known to be effective corrosion inhibitors for steels, pure metals, and alloys in extremely aggressive, corrosive acidic media such as 1 m hcl, 1 m hno3, 15 M H2SO4, basic media, 01 M NaOH or salt solutions
Safety and Hazards
Future Directions
Benzimidazole derivatives exhibit a broad spectrum of biological activity, including anticancer, antibacterial, and antiparasitic effects . They are widely used in agriculture to prevent and control various plant diseases caused by fungi . Future research directions of benzimidazole fungicides are presented in the literature .
properties
IUPAC Name |
1-ethyl-2-methylbenzimidazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2/c1-3-12-8(2)11-9-6-4-5-7-10(9)12/h4-7H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IPNPFISPYWNXBR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=NC2=CC=CC=C21)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9064009 | |
Record name | 1H-Benzimidazole, 1-ethyl-2-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9064009 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5805-76-5 | |
Record name | 1-Ethyl-2-methyl-1H-benzimidazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5805-76-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 1-Ethyl-2-methyl-1H-benzimidazole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005805765 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Ethyl-2-methylbenzimidazole | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=93793 | |
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Record name | 1H-Benzimidazole, 1-ethyl-2-methyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1H-Benzimidazole, 1-ethyl-2-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9064009 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-ethyl-2-methylbenzimidazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.024.876 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 1-ETHYL-2-METHYL-1H-BENZIMIDAZOLE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/NKW4V930AO | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is an efficient method to synthesize 1-ethyl-2-methylbenzimidazole?
A1: A recent study [] highlights a novel, one-pot photocatalytic method for synthesizing 2-substituted benzimidazoles, including this compound. This approach utilizes TiO2-P25 as a photocatalyst to drive a combined redox reaction between 2-nitroaniline and a mixture of ethanol and water under ultraviolet light. The reaction yields both 2-methylbenzimidazole and this compound. This method offers advantages such as mild reaction conditions, good yield, and environmentally friendly product isolation.
Q2: Are there alternative synthetic routes to 2-substituted benzimidazoles, particularly those involving the conversion of a methyl group to a nitrile?
A2: Yes, research [] demonstrates the successful conversion of a 2-methyl group to a nitrile in a series of reactions using 1,2-dimethyl-5-nitroimidazole as a model compound. This multi-step process involves converting the 2-methyl group into various intermediates, ultimately leading to the formation of 2-cyano-1-methyl-5-nitroimidazole. Although this research focuses on a nitroimidazole derivative, it offers valuable insights into the chemical reactivity and potential synthetic strategies applicable to other heterocyclic systems, such as benzimidazoles.
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